Cas no 898778-11-5 (Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate
• CAS No: 898778-11-5
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• MDL: MFCD02261365
• CID: 1945440
• PubChem ID: 24727533
• Update Time: 2025-06-26

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(2,5-DICHLOROPHENYL)-5-OXOVALERATE
• ethyl 5-(2,5-dichlorophenyl)-5-oxo-pentanoate
• LogP
• Ethyl 5-(2,5-dichlorophenyl)-5-oxopentanoate
• ETHYL5-(2,5-DICHLOROPHENYL)-5-OXOVALERATE
• DTXSID80645751
• AKOS016022979
• MFCD02261365
• 898778-11-5
• Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

• MDL： MFCD02261365
• Inchi： 1S/C13H14Cl2O3/c1-2-18-13(17)5-3-4-12(16)10-8-9(14)6-7-11(10)15/h6-8H,2-5H2,1H3
• InChI Key： BGXPAOANFUOBCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 288.0319997Da
• Monoisotopic Mass: 288.0319997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS No. 898778-11-5): A Comprehensive Overview

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, identified by its CAS number 898778-11-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of ester derivatives and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro substituents and an oxovalerate moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate consists of a valeric acid backbone esterified with an ethyl group, attached to a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and interaction with biological targets. The 2,5-dichlorophenyl group, in particular, is known to enhance lipophilicity and metabolic stability, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on developing new pharmacophores that can modulate biological pathways effectively. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate has emerged as a promising candidate in this context. Its structural features suggest potential applications in the synthesis of compounds targeting neurological disorders, inflammatory diseases, and even certain types of cancer. The dichlorophenyl moiety is particularly interesting because it can serve as a scaffold for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

One of the most compelling aspects of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is its role as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in pain signaling and neuroprotection. The oxovalerate group provides a site for hydrogen bonding interactions, which is crucial for optimizing drug-receptor binding affinities.

The synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the chlorination of a suitable phenol derivative followed by esterification with valeric acid under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These innovations are essential for scaling up production while adhering to environmental regulations.

From a computational chemistry perspective, Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate has been extensively studied to understand its electronic structure and molecular interactions. Quantum mechanical calculations have provided insights into how the presence of chlorine atoms influences the molecule's dipole moment and polarizability. These insights are invaluable for designing experiments aimed at optimizing drug-like properties such as solubility and bioavailability.

The pharmaceutical industry has shown particular interest in exploring the potential of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate as an intermediate for drug development. Preclinical studies have demonstrated its efficacy in models of inflammation and pain relief. The compound's ability to modulate key biological pathways without significant off-target effects makes it an attractive candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to translate these findings into clinical trials.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities like Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. Its unique combination of structural features positions it as a cornerstone in the development of next-generation therapeutics. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are paving the way for new treatments that address unmet medical needs.

In conclusion, Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS No. 898778-11-5) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional versatility make it a valuable tool for researchers striving to develop novel therapeutic agents. With ongoing studies exploring its applications in various disease areas, this compound is poised to play a pivotal role in shaping the future of medicine.